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Compound of Interest

Compound Name: Isobutyl heptanoate

Cat. No.: B1585279

An In-depth Technical Guide to Isobutyl Heptanoate: Safety Data Sheet and Handling
Precautions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for isobutyl heptanoate (CAS No. 7779-80-8). The information is compiled to
assist researchers, scientists, and drug development professionals in the safe handling and
use of this compound.

Chemical and Physical Properties

Isobutyl heptanoate is a colorless liquid with a green, fruity, and herbal odor.[1][2][3] It is used
as a flavoring and perfuming agent.[2][3] The key physical and chemical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C11H2202 [1112]
Molecular Weight 186.33 g/mol [1]
CAS Number 7779-80-8 [1112]14]
Appearance Colorless clear liquid [11[3]
Odor Green, herbal, fruity [1][3]
Density 0.87 g/cm?3 [1]
Specific Gravity 0.8593 @ 25 °C [3]
Boiling Point 208 7C al 760 mmig; 95-97 [1][3]14]
°C at 12 mmHg
Flash Point 82.22 °C - 82.9 °C (closed (]

cup)

Vapor Pressure

0.219 mmHg @ 25 °C

(estimated)

[3](5]

Solubility

Soluble in most organic

solvents; Insoluble in water

[1]3]

Safety and Hazard Information

The safety profile of isobutyl heptanoate indicates it is a skin irritant.[1] When heated to

decomposition, it may emit acrid smoke and fumes.[1]

GHS Classification

According to the information available from the European Chemicals Agency (ECHA), isobutyl

heptanoate is reported as not meeting the criteria for GHS hazard classification.[2] Another

source also indicates no GHS classification was found.[3]

Toxicological Data

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-heptanoate
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-heptanoate
https://commonchemistry.cas.org/detail?cas_rn=7779-80-8
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
https://commonchemistry.cas.org/detail?cas_rn=7779-80-8
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
https://parchem.com/chemical-supplier-distributor/isobutyl-heptanoate-010267
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.thegoodscentscompany.com/data/rw1013481.html
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-heptanoate
https://www.thegoodscentscompany.com/data/rw1013481.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated isobutyl
heptanoate and concluded that there is "No safety concern at current levels of intake when
used as a flavouring agent".[2] One study on human experience with a 2% solution showed no
irritation or sensitization.[3] However, it is generally listed as a skin irritant.[1]

Parameter Result Source
GHS Hazard Classification Not Classified [2]
Skin Irritation Skin irritant [1]
Human Experience (2% o o
] No irritation or sensitization [3]
solution)
No safety concern at current
JECFA Evaluation intake levels as a flavouring [2]
agent
Storage Class 10 - Combustible liquids
WGK (Water Hazard Class) WGK 2

Handling and Storage Precautions

Proper handling and storage are crucial to ensure safety when working with isobutyl
heptanoate.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[6]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
Handle with chemical-impermeable gloves that have been inspected prior to use.[6][7]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[6]

Safe Handling Procedures
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Handle in a well-ventilated place.[6]

Avoid contact with skin and eyes.[6][7]

Avoid breathing mist, gas, or vapors.[6]

Use non-sparking tools.[6]

Prevent fire caused by electrostatic discharge.[6]

Ensure eyewash stations and safety showers are close to the workstation.[7]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]
o Keep away from heat, sparks, open flames, and hot surfaces.[7][8]

e Incompatible materials to avoid are acids, water, strong oxidizing agents, alcohols, and
carbon dioxide.[7][8]

Emergency Procedures
First Aid Measures

» After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[9]

» After Skin Contact: Wash off with soap and plenty of water.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
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» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[6][7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to
safe areas.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Methods for Cleaning Up: Contain spillage, and then collect with non-combustible absorbent
material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for
disposal according to local/national regulations.[6]

Experimental Protocols

Detailed experimental protocols for determining the safety data of isobutyl heptanoate are not
available in the public domain. However, standardized methodologies, such as those from the
Organisation for Economic Co-operation and Development (OECD), are typically followed.

o Flash Point Determination: The flash point is generally determined using a closed-cup
method, such as the Pensky-Martens closed-cup tester (OECD Guideline 102).

 Skin Irritation/Corrosion: In vivo dermal irritation and corrosion studies are conducted
following OECD Guideline 404. This involves applying the substance to the skin of a test
animal and observing for signs of irritation over a period of time.

e Acute Oral Toxicity: The acute oral toxicity is typically assessed using the Up-and-Down
Procedure as described in OECD Guideline 425.

Visualizations
Chemical Spill Response Workflow

The following diagram illustrates a general workflow for responding to a chemical spill of
isobutyl heptanoate.
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Figure 1: General Chemical Spill Response Workflow
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Figure 1: General Chemical Spill Response Workflow
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GHS Hazard Communication Logic

This diagram illustrates the logical relationship between different components of the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. Even though isobutyl
heptanoate is not currently classified, this shows the framework.

Hazard Classification

Hazard Class Hazard Category

Hazard Communication

Pictogram Signal Word Hazard Statement Precautionary Statement

Figure 2: GHS Hazard Communication Logic

Click to download full resolution via product page

Figure 2: GHS Hazard Communication Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [isobutyl heptanoate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585279#isobutyl-heptanoate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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